Cas no 1256359-89-3 (3-(N,N-Dimethylcarbamoylmethyl)phenylboronic acid, pinacol ester)

3-(N,N-Dimethylcarbamoylmethyl)phenylboronic acid, pinacol ester structure
1256359-89-3 structure
Product Name:3-(N,N-Dimethylcarbamoylmethyl)phenylboronic acid, pinacol ester
CAS No:1256359-89-3
MF:C16H24BNO3
MW:289.177664756775
MDL:MFCD17926513
CID:828582
PubChem ID:53217191
Update Time:2025-04-19

3-(N,N-Dimethylcarbamoylmethyl)phenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

    • N,N-Dimethyl-2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetamide
    • 3-(N,N-Dimethylcarbamoylmethyl)phenylboronic acid pinacol ester
    • B-2888
    • X0449
    • DTXSID30682292
    • 3-(N,N-Dimethylcarbamoylmethyl)phenylboronic acid, pinacol ester
    • AKOS022184144
    • N,N-dimethyl-2-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide
    • BS-26494
    • MFCD17926513
    • 1256359-89-3
    • F72498
    • MDL: MFCD17926513
    • Inchi: 1S/C16H24BNO3/c1-15(2)16(3,4)21-17(20-15)13-9-7-8-12(10-13)11-14(19)18(5)6/h7-10H,11H2,1-6H3
    • InChI Key: WPMUGFJPFCLGQP-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC=C(CC(N(C)C)=O)C=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 289.18500
  • Monoisotopic Mass: 289.1849238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 379
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.8Ų

Experimental Properties

  • PSA: 38.77000
  • LogP: 1.61650

3-(N,N-Dimethylcarbamoylmethyl)phenylboronic acid, pinacol ester Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(N,N-Dimethylcarbamoylmethyl)phenylboronic acid, pinacol ester Pricemore >>

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